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Compound of Interest

Compound Name: Hexazinone-d6

Cat. No.: B1449090

An In-Depth Technical Guide to the Physical and Chemical Properties of Deuterated
Hexazinone

Introduction

Deuterated Hexazinone, specifically Hexazinone-d6 (dimethyl-d6-amino), is a stable isotope-
labeled version of the herbicide Hexazinone.[1] Hexazinone is a non-selective, broad-spectrum
herbicide belonging to the triazine chemical class, used for pre- and post-emergence weed
control in agriculture, forestry, and industrial land management.[2] The incorporation of
deuterium, a stable isotope of hydrogen, into the hexazinone molecule makes it an invaluable
tool in analytical chemistry, particularly as an internal standard for quantitative analysis by mass
spectrometry.[3][4] This guide provides a comprehensive overview of the physical and chemical
properties of deuterated Hexazinone, its mechanism of action, and relevant experimental
protocols for its analysis.

Physical and Chemical Properties

The physical and chemical properties of deuterated Hexazinone are summarized below. Data
for the unlabeled compound are provided for comparison.

General Properties
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Deuterated
. Unlabeled o
Property Hexazinone . Citation(s)
. Hexazinone
(Hexazinone-d6)
6-
o ) 3-cyclohexyl-6-
[bis(trideuteriomethyl) ) )
] (dimethylamino)-1-
IUPAC Name amino]-3-cyclohexyl- o [5]
methyl-1,3,5-triazine-
1-methyl-1,3,5- ]
o ] 2,4-dione
triazine-2,4-dione
CAS Number 1219804-22-4 51235-04-2
Molecular Formula C12H14DsN4O2 C12H20N402
Molecular Weight 258.35 g/mol 252.31 g/mol
Physical Characteristics
Deuterated
] Unlabeled o
Property Hexazinone . Citation(s)
. Hexazinone
(Hexazinone-d6)
Appearance White Solid White crystalline solid
Melting Point 96 - 98°C 116°C
Not specified, but
Solubility likely similar to Soluble in water
unlabeled
Hygroscopic, -20°C
) Store at room
Storage Freezer, Under inert

atmosphere

temperature

Mechanism of Action

Hexazinone functions as a nonselective herbicide by inhibiting photosynthesis. It is absorbed

by the roots and foliage of plants and translocated to the leaves. In the chloroplasts,

Hexazinone binds to the D-1 quinone protein of the photosystem Il (PSIl) complex, which

blocks the electron transport chain. This disruption prevents the conversion of light energy into
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chemical energy, leading to the production of reactive oxygen species that damage cell
membranes, causing a loss of chlorophyll, leakage of cellular contents, and ultimately, plant
death. The deuteration in Hexazinone-d6 does not alter this biological mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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